Cas no 123855-79-8 (2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl-)

2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl- structure
123855-79-8 structure
Product Name:2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl-
CAS No:123855-79-8
MF:C9H9N3O2
MW:191.186661481857
CID:103977
PubChem ID:19700091
Update Time:2025-04-18

2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl-
    • 6-AMINO-1-METHYL-1,4-DIHYDROQUINOXALINE-2,3-DIONE
    • 2,3-Quinoxalinedione,6-amino-1,4-dihydro-1-methyl-(9CI)
    • 7-amino-4-methyl-1H-quinoxaline-2,3-dione
    • AKOS027396366
    • SCHEMBL8403660
    • 6-amino-3-hydroxy-1-methylquinoxalin-2(1H)-one
    • DTXSID80599301
    • VS-07271
    • 6-amino-3-hydroxy-1-methyl-1,2-dihydroquinoxalin-2-one
    • 6-amino-1-methyl-1,2,3,4-tetrahydroquinoxaline-2,3-dione
    • 6-amino-1-methylquinoxaline-2,3(1H,4H)-dione
    • JQOJMOQTNUNYMT-UHFFFAOYSA-N
    • AKOS022060805
    • 123855-79-8
    • Inchi: 1S/C9H9N3O2/c1-12-7-3-2-5(10)4-6(7)11-8(13)9(12)14/h2-4H,10H2,1H3,(H,11,13)
    • InChI Key: JQOJMOQTNUNYMT-UHFFFAOYSA-N
    • SMILES: O=C1C(NC2C=C(C=CC=2N1C)N)=O

Computed Properties

  • Exact Mass: 191.06957
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -0.1
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.43
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.